Cas no 1523541-76-5 ((1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1))

• Product Name: (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1)
• CAS No: 1523541-76-5
• MF: C₁₂H₂₀N₂O₆
• MW: 288.297003746033
• MDL: MFCD26959059
• CID: 3041265
• PubChem ID: 91800945
• Update Time: 2025-11-02

(1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1)
• (1s,4s)-2-oxa-5-azabicyclo[2.2.1]heptane hemioxalate
• MFCD27988024
• AKOS025290338
• bis((1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane) oxalate
• AS-34720
• CS-0053547
• 1523541-76-5
• YKC54176
• (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane;oxalic acid
• (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane hemioxalate ee

• MDL： MFCD26959059
• Inchi： 1S/2C5H9NO.C2H2O4/c2*1-4-3-7-5(1)2-6-4;3-1(4)2(5)6/h2*4-6H,1-3H2;(H,3,4)(H,5,6)/t2*4-,5-;/m00./s1
• InChI Key： YNSNAVAMSHBSLQ-WFGSYIHQSA-N
• SMILES： O1C[C@@H]2C[C@H]1CN2.O1C[C@@H]2C[C@H]1CN2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 288.13213636g/mol
• Monoisotopic Mass: 288.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1)

Comprehensive Overview of (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) (CAS No. 1523541-76-5)

The compound (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) (CAS No. 1523541-76-5) is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of bridged heterocycles, featuring both oxygen and nitrogen atoms within its structure. Its unique bicyclo[2.2.1]heptane framework makes it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Researchers are increasingly interested in (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) due to its stereochemical properties and potential applications in asymmetric synthesis. The (1S,4S) configuration ensures high enantiomeric purity, which is crucial for achieving desired biological activity. This compound is often explored in the context of chiral auxiliaries and ligands for catalysis, addressing the growing demand for enantioselective transformations in modern organic chemistry.

One of the key advantages of (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) is its stability under various reaction conditions. The oxalate salt form enhances its solubility in polar solvents, making it suitable for aqueous-phase reactions. Recent studies have highlighted its utility in green chemistry applications, aligning with the global push toward sustainable and environmentally friendly synthetic methodologies.

The pharmaceutical industry has shown considerable interest in (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) as a building block for neurological drugs. Its structural similarity to natural alkaloids allows it to interact with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. This has spurred research into its potential use for treating conditions like neuropathic pain and neurodegenerative diseases, which are among the most searched topics in medical research today.

From a synthetic perspective, (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) offers versatility in ring-forming reactions. Chemists frequently employ it in cycloaddition reactions and intramolecular cyclizations to construct complex polycyclic frameworks. Its compatibility with transition metal catalysts further expands its utility in cross-coupling reactions, a hot topic in contemporary organic synthesis.

The commercial availability of (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) (CAS No. 1523541-76-5) has made it accessible to researchers worldwide. Suppliers often highlight its high purity (>98%) and consistent quality, which are critical for reproducible experimental results. This compound is typically supplied as a white crystalline powder, stored under inert conditions to maintain stability.

In the context of drug discovery, (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) has been investigated as a precursor for bioactive molecules. Its rigid bicyclic structure imparts conformational restraint, which can enhance binding affinity to biological targets. This property is particularly valuable in the design of selective enzyme inhibitors, addressing the pharmaceutical industry's need for targeted therapies with minimal side effects.

Recent advancements in computational chemistry have enabled better understanding of (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1)'s molecular interactions. Density functional theory (DFT) calculations have provided insights into its electronic properties and conformational dynamics, information that is crucial for rational drug design. These computational approaches complement experimental studies, creating a comprehensive profile of this interesting compound.

The future prospects for (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane oxalate(2:1) appear promising, particularly in the field of medicinal chemistry. As researchers continue to explore novel heterocyclic compounds for therapeutic applications, this molecule's unique combination of structural features and synthetic accessibility positions it as a valuable tool for chemical biology and drug development efforts.